Cas no 1402233-45-7 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-pyrazole)

• Product Name: 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-pyrazole
• CAS No: 1402233-45-7
• MF: C₁₆H₁₈BF₃N₂O₂
• MW: 338.132534503937
• CID: 6368663
• PubChem ID: 66521452
• Update Time: 2024-01-14

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-pyrazole
• 1H-Pyrazole, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[3-(trifluoromethyl)phenyl]-
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[3-(trifluoromethyl)phenyl]...
• 1-(3-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid pinacol ester
• EN300-1706388
• 1402233-45-7
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(3-(trifluoromethyl)phenyl)-1H-pyrazole
• AKOS015946863
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole

• Inchi： 1S/C16H18BF3N2O2/c1-14(2)15(3,4)24-17(23-14)12-9-21-22(10-12)13-7-5-6-11(8-13)16(18,19)20/h5-10H,1-4H3
• InChI Key： XAVBVBJSXBLAKY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 338.1413425g/mol
• Monoisotopic Mass: 338.1413425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 399.7±42.0 °C(Predicted)
• pka: -1.04±0.12(Predicted)